![molecular formula C17H27N3O2 B1611837 Tert-butyl 3-[4-(dimethylamino)phenyl]piperazine-1-carboxylate CAS No. 904814-43-3](/img/structure/B1611837.png)
Tert-butyl 3-[4-(dimethylamino)phenyl]piperazine-1-carboxylate
Overview
Description
Tert-butyl 3-[4-(dimethylamino)phenyl]piperazine-1-carboxylate (TB-DAPPC) is an organic compound belonging to the class of piperazines, which are cyclic compounds containing two nitrogen atoms in a six-membered ring. TB-DAPPC is a versatile molecule with a wide range of applications, including scientific research, drug development, and laboratory experiments.
Scientific Research Applications
Synthesis and Characterization
Tert-butyl 3-[4-(dimethylamino)phenyl]piperazine-1-carboxylate and its derivatives are primarily synthesized for use in various chemical research and development applications. These compounds are synthesized through reactions like condensation, nucleophilic substitution, and others, and are characterized using techniques like X-ray diffraction, NMR spectroscopy, and LCMS. For instance, the synthesis of a related compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, involved condensation reactions and was characterized using LCMS, NMR, IR, and CHN elemental analysis, along with X-ray diffraction data (Sanjeevarayappa et al., 2015).
Biological Applications
Some derivatives of this compound have been evaluated for biological activities such as antibacterial and anthelmintic properties. For example, tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and its hydrazide derivative were studied for their antibacterial and antifungal activities against several microorganisms, showing moderate activity (Kulkarni et al., 2016).
Industrial Applications
Derivatives of this compound also find applications in industrial contexts. For example, tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate was synthesized using a modified Bruylants approach, highlighting its potential as a pharmacologically useful core due to its novel chemistry (Gumireddy et al., 2021).
Anticorrosive Properties
The anticorrosive activity of certain derivatives has been investigated for practical applications. For instance, the compound tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate was studied for its corrosion inhibition properties for carbon steel in an acidic environment, showing significant inhibition efficiency (Praveen et al., 2021).
properties
IUPAC Name |
tert-butyl 3-[4-(dimethylamino)phenyl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O2/c1-17(2,3)22-16(21)20-11-10-18-15(12-20)13-6-8-14(9-7-13)19(4)5/h6-9,15,18H,10-12H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKOZQANNERFNJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNC(C1)C2=CC=C(C=C2)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50587674 |
Source
|
| Record name | tert-Butyl 3-[4-(dimethylamino)phenyl]piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50587674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
904814-43-3 |
Source
|
| Record name | tert-Butyl 3-[4-(dimethylamino)phenyl]piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50587674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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